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Compound of Interest

Compound Name: Pigment red 22

Cat. No.: B021831

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of methodologies for the surface
modification of C.I. Pigment Red 22 (CAS No. 6448-95-9) to enhance its performance
characteristics. The protocols and data presented are based on established techniques for azo
pigments and should serve as a valuable starting point for research and development.

Introduction

Pigment Red 22 is a monoazo pigment from the B-naphthol series, known for its yellowish-red
hue and good color strength.[1][2] It finds extensive use in printing inks, textile printing, and
coatings.[1][2][3][4][5] However, like many organic pigments, its performance in demanding
applications can be limited by issues such as poor dispersion stability, agglomeration, and
moderate light and heat fastness.[6]

Surface modification is a key strategy to overcome these limitations. By altering the pigment's
surface chemistry, it is possible to improve its compatibility with various media, thereby
enhancing properties like dispersibility, thermal stability, lightfastness, and color strength. This
document outlines common surface modification techniques and provides exemplary protocols
and performance data.

Performance Enhancement Data
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The following tables summarize typical performance improvements achieved through the
surface modification of azo pigments. While specific quantitative data for Pigment Red 22 is
limited in publicly available literature, the data for similar pigments like Pigment Red 146 and
Pigment Red 122 are presented as a reference. Researchers can expect to achieve
comparable improvements for Pigment Red 22 by applying the described modification

protocols.

Table 1: Comparison of Properties of Unmodified vs. Modified Pigment Red

. Modified Azo
Unmodified . .
Property . Pigment Method of Analysis
Pigment Red 22 .
(lllustrative)
Dispersibility

Particle Size (d50)

~1-10 pum
(agglomerated)

~200-500 nm[7]

Dynamic Light
Scattering (DLS)

Zeta Potential

Low (e.g., -15 mV)

High (e.g., < -30 mV)
[7]

Electrophoretic Light

Scattering

Coloristic Properties

Color Strength

100% (Standard)

105-112%]8]

Spectrophotometry
(Colorimetry)

Fastness Properties

Lightfastness (Blue

Accelerated

4-5[2][3] 5-6 Weathering (Xenon
Wool Scale)
Arc)
) Isothermal Heating &
Heat Resistance ~150 °C[9] >170 °C ]
Colorimetry
Physical Properties
Oil Absorption (
40-55[9][10] 30-45 ASTM D281
g/100g )
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Experimental Protocols

The following are detailed protocols for common surface modification techniques applicable to
Pigment Red 22.

Protocol 1: Inorganic Surface Coating with Silica

This protocol describes the encapsulation of Pigment Red 22 particles with a silica (SiOz2) layer
to improve dispersibility and thermal stability.

Materials:

Pigment Red 22

Tetraethyl orthosilicate (TEOS)

Ethanol

Ammonia solution (28% aq.)

Deionized water

Equipment:

Jacketed glass reactor with overhead stirrer

Condenser

Heating mantle

Centrifuge

Drying oven
Procedure:

o Pigment Dispersion: Disperse 10 g of Pigment Red 22 in a solution of 200 mL ethanol and
50 mL deionized water in the reactor.
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Sonication: Sonicate the dispersion for 30 minutes to break up large agglomerates.

Initiation: While stirring, add 10 mL of ammonia solution to the dispersion. Heat the mixture
to 60°C.

Silica Precursor Addition: In a separate beaker, prepare a solution of 20 mL TEOS in 50 mL
ethanol.

Coating Reaction: Add the TEOS solution dropwise to the pigment dispersion over a period
of 2 hours. Maintain the temperature at 60°C.

Aging: After the addition is complete, allow the reaction to continue for another 4 hours to
ensure complete hydrolysis and condensation of TEOS on the pigment surface.

Purification: Cool the mixture to room temperature. Separate the coated pigment by
centrifugation.

Washing: Wash the pigment three times with ethanol to remove unreacted TEOS and
ammonia.

Drying: Dry the modified pigment in an oven at 80°C for 12 hours.

Protocol 2: Surface Adsorption with a Polymeric
Dispersant

This protocol uses a polymeric dispersant to enhance steric and electrostatic stabilization in

agueous media.

Materials:

Pigment Red 22

Sodium polyacrylate (dispersant, Mw = 5,000-15,000 g/mol )

Deionized water

HCI or NaOH for pH adjustment
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Equipment:

e High-speed disperser (e.g., Cowles blade)
o Beaker

e pH meter

Procedure:

o Dispersant Solution: Prepare a 1% (w/v) solution of sodium polyacrylate in deionized water.
Adjust the pH to 8.0 using dilute NaOH.

e Pigment Addition: In a beaker, add 10 g of Pigment Red 22 to 100 mL of the dispersant
solution.

o Dispersion: Disperse the mixture using a high-speed disperser at 3000 rpm for 30 minutes.
Monitor the temperature and ensure it does not exceed 50°C.

e Adsorption: Continue stirring at a lower speed (500 rpm) for 2 hours to allow for the
adsorption of the polymer onto the pigment surface.

o Characterization: The resulting dispersion can be used directly or the modified pigment can
be isolated by drying.

Visualization of Workflows and Mechanisms

The following diagrams illustrate the experimental workflow for surface modification and the
underlying mechanism of improved performance.
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Experimental Workflow for Silica Coating of Pigment Red 22
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Caption: Workflow for silica coating of Pigment Red 22.
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Mechanism of Improved Pigment Dispersion
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Caption: Mechanism of improved dispersion via surface modification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for the Surface
Modification of Pigment Red 22]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b021831#surface-modification-of-pigment-red-22-for-
improved-performance]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.epsilonpigments.com/organic-pigments/Pigment-Red-22-ECR02201.html
https://www.finelandchem.com/pigment-red-22/
https://www.sypigment.com/pigment-red-22.html
https://www.ccchemical.com/product/pigment-red-22/
https://wpachem.com/ru/high-quality-red-organic-pigments-for-printing-and-powder-coatings-p-r-22-p-r-481/
https://www.researchgate.net/publication/244338655_Modification_study_involving_a_Naphthol_as_red_pigment
https://www.researchgate.net/publication/387546366_Influence_of_anchoring_group_of_dispersants_on_the_dispersion_performance_of_Pigment_Red_122
https://pmc.ncbi.nlm.nih.gov/articles/PMC9359052/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9359052/
http://www.xcolorpigment.com/pigment-red-22.html
https://l-color.com/pigments/tds/?color396.html
https://www.benchchem.com/product/b021831#surface-modification-of-pigment-red-22-for-improved-performance
https://www.benchchem.com/product/b021831#surface-modification-of-pigment-red-22-for-improved-performance
https://www.benchchem.com/product/b021831#surface-modification-of-pigment-red-22-for-improved-performance
https://www.benchchem.com/product/b021831#surface-modification-of-pigment-red-22-for-improved-performance
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b021831?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b021831?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b021831?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

